![molecular formula C12H11BrO2 B6223507 6-bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-one CAS No. 2763776-40-3](/img/no-structure.png)
6-bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-one
Overview
Description
6-Bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-one, also known as 6-bromo-2,3-dihydro-1H-indene-1,3'-dione, is a heterocyclic compound that belongs to the spirooxindole class of compounds. It was first synthesized in 1985 and has since been studied extensively due to its various biological and medicinal properties. The compound is of interest to researchers due to its potential anti-inflammatory, anti-bacterial, and anti-cancer activities. In addition, 6-bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-one has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators.
Scientific Research Applications
6-Bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-one has been studied extensively due to its various biological and medicinal properties. The compound has been found to possess anti-inflammatory, anti-bacterial, and anti-cancer activities. In addition, 6-bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-onedihydrospiro[indene-1,3'-oxolan]-3-one has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators. It has also been studied as a potential therapeutic agent for the treatment of various types of cancer, including breast, lung, and prostate cancer.
Mechanism of Action
The exact mechanism of action of 6-bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-onedihydrospiro[indene-1,3'-oxolan]-3-one is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators. In addition, the compound has been found to possess anti-inflammatory, anti-bacterial, and anti-cancer activities.
Biochemical and Physiological Effects
6-Bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-one has been found to possess various biochemical and physiological effects. The compound has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators. In addition, the compound has been found to possess anti-inflammatory, anti-bacterial, and anti-cancer activities. Furthermore, the compound has been found to have an inhibitory effect on the enzyme 5-alpha-reductase, which is involved in the metabolism of testosterone.
Advantages and Limitations for Lab Experiments
The advantages of using 6-bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-onedihydrospiro[indene-1,3'-oxolan]-3-one in laboratory experiments include its high solubility in a variety of solvents and its ability to inhibit the enzyme cyclooxygenase-2 (COX-2). The compound is also relatively stable and has a low toxicity profile. The main limitation of using 6-bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-onedihydrospiro[indene-1,3'-oxolan]-3-one in laboratory experiments is its high cost, which may limit its use in some experiments.
Future Directions
The potential future directions for research into 6-bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-onedihydrospiro[indene-1,3'-oxolan]-3-one include further investigations into its mechanism of action, its effects on other enzymes and proteins, and its potential therapeutic uses. In addition, further studies into the compound’s effects on cancer cells and its potential use as an anti-cancer agent are also needed. Finally, further research into the compound’s toxicity profile and its potential side effects is also necessary.
Synthesis Methods
The synthesis of 6-bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-onedihydrospiro[indene-1,3'-oxolan]-3-one is a two-step process. The first step involves the synthesis of the precursor, 2-bromo-3-methyl-1H-indene-1,3'-dione, which is achieved by reacting 3-methyl-1-bromoindene with phosphorous oxychloride in an inert atmosphere. The second step involves the oxidation of the precursor with hydrogen peroxide in the presence of a catalytic amount of manganese(II) acetate to form the desired 6-bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-onedihydrospiro[indene-1,3'-oxolan]-3-one.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-one involves the reaction of 2-bromoindan-1-one with ethyl glyoxylate in the presence of a Lewis acid catalyst to form a spirooxindole intermediate. This intermediate is then cyclized with a base to form the desired product.", "Starting Materials": [ "2-bromoindan-1-one", "ethyl glyoxylate", "Lewis acid catalyst", "base" ], "Reaction": [ "Step 1: 2-bromoindan-1-one is reacted with ethyl glyoxylate in the presence of a Lewis acid catalyst, such as zinc chloride or aluminum chloride, to form a spirooxindole intermediate.", "Step 2: The spirooxindole intermediate is then cyclized with a base, such as sodium hydride or potassium carbonate, to form 6-bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-one.", "Step 3: The product is then purified through recrystallization or column chromatography." ] } | |
CAS RN |
2763776-40-3 |
Product Name |
6-bromo-2,3-dihydrospiro[indene-1,3'-oxolan]-3-one |
Molecular Formula |
C12H11BrO2 |
Molecular Weight |
267.1 |
Purity |
95 |
Origin of Product |
United States |
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